Cas no 914349-46-5 (3-(6-Chloropyridazin-3-yl)benzoic acid)

• Product Name: 3-(6-Chloropyridazin-3-yl)benzoic acid
• CAS No: 914349-46-5
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• MDL: MFCD05864817
• CID: 796649
• PubChem ID: 45036851
• Update Time: 2025-04-19

3-(6-Chloropyridazin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Chloropyridazin-3-yl)benzoic acid
• Benzoic acid,3-(6-chloro-3-pyridazinyl)-
• SBB098302
• 3-(3-Carboxyphenyl)-6-chloropyridazine
• AX8159484
• W9447
• ST24028319
• 3-(6-chloropyridazin-3-yl)benzoic acid, AldrichCPR
• FT-0691923
• AKOS015850243
• DTXSID20661697
• DS-0139
• 914349-46-5
• CS-0213369
• 3-(6-Chloropyridazin-3-yl)benzoicacid
• A860406
• MFCD05864817
• DB-001693

• MDL： MFCD05864817
• Inchi： 1S/C11H7ClN2O2/c12-10-5-4-9(13-14-10)7-2-1-3-8(6-7)11(15)16/h1-6H,(H,15,16)
• InChI Key： UNZBOMFXUMHBFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=C(C(=O)O)C=2)N=N1

Computed Properties

• Exact Mass: 234.02
• Monoisotopic Mass: 234.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 1.416
• Melting Point: Not available
• Boiling Point: 517.5°C at 760 mmHg
• Flash Point: 266.8°C
• Refractive Index: 1.628
• Vapor Pressure: Not available

3-(6-Chloropyridazin-3-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines